(Z)-tert-butyl 3-(2-methoxy-2-oxoethylidene)piperidine-1-carboxylate

• IUPAC Name: tert-butyl (3Z)-3-(2-methoxy-2-oxoethylidene)piperidine-1-carboxylate
• InChI: InChI=1S/C13H21NO4/c1-13(2,3)18-12(16)14-7-5-6-10(9-14)8-11(15)17-4/h8H,5-7,9H2,1-4H3/b10-8-
• InChI Key: LOBQHQNCPDIJSW-NTMALXAHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(=CC(=O)OC)C1
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC/C(=C/C(=O)OC)/C1
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol

Description

Molecular Structure Analysis

The molecular structure of “(Z)-benzyl 3-(2-methoxy-2-oxoethylidene)piperidine-1-carboxylate” can be found in various chemical databases.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(Z)-benzyl 3-(2-methoxy-2-oxoethylidene)piperidine-1-carboxylate” such as melting point, boiling point, density, molecular formula, and molecular weight can be found in various chemical databases.

Scientific Research Applications

Key Intermediates in Drug Synthesis

• Synthesis of Vandetanib Intermediates : A derivative, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, serves as a key intermediate in the synthesis of Vandetanib, an anti-cancer drug. This compound is synthesized through acylation, sulfonation, and substitution from piperidin-4-ylmethanol, highlighting its importance in pharmaceutical synthesis (Min Wang et al., 2015).

Contributions to Organic Chemistry and Material Science

• Structural and Biological Studies : Another related compound, tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate, underwent comprehensive characterization including X-ray diffraction analysis. These studies not only provide insight into the molecule's structure but also evaluate its antibacterial and antifungal activities, illustrating the compound's potential in developing new antimicrobial agents (B. Kulkarni et al., 2016).

Advanced Synthesis Techniques

• Development of New Synthetic Routes : Research on tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate demonstrates innovative synthetic routes for biologically active compounds such as crizotinib. This work not only underscores the importance of developing efficient synthetic methods but also the role of such intermediates in the synthesis of compounds with significant biological activity (D. Kong et al., 2016).

Molecular Structure and Analysis

• Crystal Structure Analysis : Studies on similar compounds, like tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate, provide valuable information on molecular packing and hydrogen bonding patterns through X-ray crystallography. These analyses are crucial for understanding the physical properties and reactivity of such compounds, which can influence their application in various fields (C. Didierjean et al., 2004).

Safety and Hazards

The safety data sheet for a similar compound, “Benzyl 4-(2-methoxy-2-oxoethylidene)piperidine-1-carboxylate”, is available and provides information on its hazards.